N-[(1,1-dioxothian-4-yl)methyl]-1-(oxan-4-yl)propan-1-amine

• IUPAC Name: N-[(1,1-dioxothian-4-yl)methyl]-1-(oxan-4-yl)propan-1-amine
• InChI: InChI=1S/C14H27NO3S/c1-2-14(13-3-7-18-8-4-13)15-11-12-5-9-19(16,17)10-6-12/h12-15H,2-11H2,1H3
• InChI Key: WOJPTSSIOYXRRI-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1CCOCC1)NCC2CCS(=O)(=O)CC2
• Molecular Formula: C14H27NO3S
• Molecular Weight: 289.44 g/mol

Description

N-[(1,1-dioxothian-4-yl)methyl]-1-(oxan-4-yl)propan-1-amine is a complex organic compound with a unique structure that includes a thiane ring, an oxane ring, and a propan-1-amine group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(1,1-dioxothian-4-yl)methyl]-1-(oxan-4-yl)propan-1-amine typically involves multiple steps, starting with the preparation of the thiane and oxane rings. These rings are then linked through a series of reactions that introduce the propan-1-amine group. Common reagents used in these reactions include thionyl chloride, oxirane, and various amines. The reaction conditions often require controlled temperatures and the use of catalysts to ensure high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. These methods are designed to optimize reaction conditions, reduce waste, and ensure consistent product quality. The use of advanced purification techniques, such as chromatography and crystallization, is also common in industrial settings.

Chemical Reactions Analysis

Types of Reactions

N-[(1,1-dioxothian-4-yl)methyl]-1-(oxan-4-yl)propan-1-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to remove oxygen atoms or to convert double bonds to single bonds.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions often involve specific temperatures, solvents, and catalysts to achieve the desired transformations.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction could produce amines or alcohols. Substitution reactions can introduce a wide range of functional groups, depending on the nucleophile or electrophile used.

Scientific Research Applications

N-[(1,1-dioxothian-4-yl)methyl]-1-(oxan-4-yl)propan-1-amine has several scientific research applications, including:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules. Its unique structure makes it a valuable intermediate in organic synthesis.

Biology: Researchers are exploring its potential as a bioactive molecule with applications in drug discovery and development.

Medicine: The compound’s potential therapeutic properties are being investigated for the treatment of various diseases.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of N-[(1,1-dioxothian-4-yl)methyl]-1-(oxan-4-yl)propan-1-amine involves its interaction with molecular targets and pathways within biological systems. The compound may bind to specific receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other thiane and oxane derivatives, as well as other propan-1-amine derivatives. Examples include:

• N-[(1,1-dioxothian-4-yl)methyl]-1-(oxan-4-yl)propan-2-amine
• N-[(1,1-dioxothian-4-yl)methyl]-1-(oxan-4-yl)propan-3-amine

Uniqueness

N-[(1,1-dioxothian-4-yl)methyl]-1-(oxan-4-yl)propan-1-amine is unique due to its specific combination of functional groups and ring structures This unique structure imparts specific chemical and biological properties that distinguish it from other similar compounds